Cas no 1895072-27-1 (2,2-dimethyl-3-2-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2,2-dimethyl-3-2-(propan-2-yl)phenylpropanoic acid
• CAS No: 1895072-27-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6394580
• PubChem ID: 117314528
• Update Time: 2025-11-01

2,2-dimethyl-3-2-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(propan-2-yl)phenylpropanoic acid
• 1895072-27-1
• 2,2-dimethyl-3-[2-(propan-2-yl)phenyl]propanoic acid
• EN300-1769728

• Inchi： 1S/C14H20O2/c1-10(2)12-8-6-5-7-11(12)9-14(3,4)13(15)16/h5-8,10H,9H2,1-4H3,(H,15,16)
• InChI Key： CXJOOKCQAXOSRU-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-2-(propan-2-yl)phenylpropanoic acid

Comprehensive Introduction to 2,2-dimethyl-3-(2-(propan-2-yl)phenyl)propanoic acid (CAS No. 1895072-27-1)

2,2-dimethyl-3-(2-(propan-2-yl)phenyl)propanoic acid (CAS No. 1895072-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tertiary butyl and isopropyl-substituted phenyl groups, exhibits promising properties for applications in drug development and material science. Its molecular structure, featuring a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like 2,2-dimethyl-3-(2-(propan-2-yl)phenyl)propanoic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) or chiral auxiliaries in asymmetric synthesis. The compound's steric hindrance and lipophilicity also make it a candidate for improving drug bioavailability, a hot topic in pharmacokinetic optimization.

The synthesis of CAS No. 1895072-27-1 typically involves Friedel-Crafts alkylation followed by hydrolysis, with yields optimized through microwave-assisted reactions—a technique trending in sustainable chemistry circles. Analytical methods such as HPLC and NMR spectroscopy confirm its purity, addressing the growing industry emphasis on quality-by-design (QbD) principles. Users searching for "how to characterize branched-chain carboxylic acids" or "applications of hindered phenylpropanoic derivatives" will find this compound relevant to their queries.

From an industrial perspective, 2,2-dimethyl-3-(2-(propan-2-yl)phenyl)propanoic acid aligns with the circular economy movement due to its potential for atom-efficient synthesis. Discussions on platforms like ResearchGate often highlight its compatibility with flow chemistry systems, reducing solvent waste—a key concern for environmentally conscious manufacturers. Additionally, computational studies (in silico modeling) predict its utility in designing metalloproteinase inhibitors, connecting it to popular searches like "AI in drug discovery."

Regulatory-wise, this compound falls under general safety guidelines for laboratory chemicals, with SDS data emphasizing standard personal protective equipment (PPE) protocols. Its low ecotoxicity profile makes it preferable over halogenated analogs, resonating with the green chemistry community. Frequent search terms such as "benign alternatives to arylpropionic acids" reflect this shift toward sustainable options.

Future research directions may explore enzyme-catalyzed derivatization of CAS 1895072-27-1, tapping into the booming biocatalysis market. Patent databases reveal its mention in prodrug formulations, particularly for enhancing blood-brain barrier penetration—a trending topic in neurological drug development. As the scientific community prioritizes molecular complexity and scalability, this compound’s balanced properties position it as a compelling subject for both academic and industrial investigations.